Cas no 405555-04-6 (Obovatachalcone; 3ξ,4ξ-Epoxide)

• Product Name: Obovatachalcone; 3ξ,4ξ-Epoxide
• CAS No: 405555-04-6
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 6711997
• Update Time: 2024-03-02

Obovatachalcone; 3ξ,4ξ-Epoxide Chemical and Physical Properties

Names and Identifiers

• 4'',5''-Epoxy(6'',6''-dimethyl-4'',5''-dihydropyrano[2'',3'':4',3'])-2'-hydroxy-6'-methoxychalcone
• Obovatachalcone; 3ξ,4ξ-Epoxide

• Inchi： 1S/C21H20O5/c1-21(2)20-19(25-20)17-15(26-21)11-14(24-3)16(18(17)23)13(22)10-9-12-7-5-4-6-8-12/h4-11,19-20,23H,1-3H3/b10-9+
• InChI Key： BMZJUVJQWXFIKC-MDZDMXLPSA-N
• SMILES： COC1C(C(/C=C/C2C=CC=CC=2)=O)=C(O)C2=C(OC(C3C2O3)(C)C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 3.626

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones